Cas no 915097-77-7 (Adenosine, N-cyclopentyl-2-(1H-pyrazol-1-yl)-)

Adenosine, N-cyclopentyl-2-(1H-pyrazol-1-yl)- structure
915097-77-7 structure
Product Name:Adenosine, N-cyclopentyl-2-(1H-pyrazol-1-yl)-
CAS No:915097-77-7
MF:C18H23N7O4
MW:401.419722795486
CID:748886
PubChem ID:11978421
Update Time:2025-04-19

Adenosine, N-cyclopentyl-2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, N-cyclopentyl-2-(1H-pyrazol-1-yl)-
    • (2R,3R,4S,5R)-2-[6-(cyclopentylamino)-2-pyrazol-1-ylpurin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • CHEMBL393172
    • 915097-77-7
    • DTXSID90475086
    • BDBM50196549
    • (2R,3R,4S,5R)-2-(6-(cyclopentylamino)-2-(1H-pyrazol-1-yl)-9H-purin-9-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
    • (2R,3R,4S,5R)-2-(6-(Cyclopentylamino)-2-(1H-pyrazol-1-yl)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • (2R,3R,4S,5R)-2-[6-(cyclopentylamino)-2-(1H-pyrazol-1-yl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • Inchi: 1S/C18H23N7O4/c26-8-11-13(27)14(28)17(29-11)24-9-19-12-15(21-10-4-1-2-5-10)22-18(23-16(12)24)25-7-3-6-20-25/h3,6-7,9-11,13-14,17,26-28H,1-2,4-5,8H2,(H,21,22,23)/t11-,13-,14-,17-/m1/s1
    • InChI Key: GCCHNJBHBGZOBQ-LSCFUAHRSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC(N3C=CC=N3)=NC1=2)NC1CCCC1)O)O

Computed Properties

  • Exact Mass: 401.18115224g/mol
  • Monoisotopic Mass: 401.18115224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 143Ų

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